Cas no 2306270-41-5 (8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid)

8-tert-Butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid is a spirocyclic compound featuring a Boc-protected amine and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of difluoromethyl groups enhances its metabolic stability and lipophilicity, which is advantageous in drug design. The spirocyclic scaffold contributes to structural rigidity, potentially improving binding selectivity in target interactions. The Boc group allows for selective deprotection under mild conditions, facilitating further derivatization. This compound is particularly useful in the development of protease inhibitors, receptor modulators, and other biologically active molecules requiring constrained, fluorinated frameworks. Its well-defined reactivity profile ensures reliable performance in multistep synthetic routes.

8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid structure

2306270-41-5 structure

Product Name:8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid

CAS No:2306270-41-5

MF:C₁₅H₂₃F₂NO₄

MW:319.344231843948

CID:5301035

Update Time:2025-05-27

8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-1,8-dicarboxylic acid, 3,3-difluoro-, 8-(1,1-dimethylethyl) ester
- 8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid
- Inchi： 1S/C15H23F2NO4/c1-13(2,3)22-12(21)18-6-4-14(5-7-18)9-15(16,17)8-10(14)11(19)20/h10H,4-9H2,1-3H3,(H,19,20)
- InChI Key： WIOBFTPFJJWHIO-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1

8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Pricemore >>

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